Cas no 203519-89-5 (4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride)

• Product Name: 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride
• CAS No: 203519-89-5
• MF: C₈H₁₂Cl₂N₄
• MW: 235.11367893219
• CID: 822273
• PubChem ID: 18697979
• Update Time: 2025-09-28

4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride
• 4-chloro-6-(1-piperazinyl)Pyrimidine hydrochloride
• 4-CHLORO-6-PIPERAZIN-1-YL-PYRIMIDINE HCL
• 4‐CHLORO‐6‐PIPERAZIN‐1‐YL‐PYRIMIDINE HCL
• 4-chloro-6-piperazin-1-ylpyrimidine,hydrochloride
• 4-CHLORO-6-PIPERAZIN-1-YL-PYRIMIDINE HYDROCHLORIDE
• 6-chloro-4-piperazinylpyrimidine,chloride
• (6-chloro-pyrimidin-4-yl)piperazine hydrochloride
• 203519-89-5
• DTXSID30595671
• AKOS015941105
• SCHEMBL4818046
• KS-8815
• 4-chloro-6-piperazin-1-ylpyrimidine;hydrochloride
• DB-066159
• 4-Chloro-6-(piperazin-1-yl)pyrimidine--hydrogen chloride (1/1)
• 4-Chloro-6-(piperazin-1-yl)pyrimidinehydrochloride
• Pyrimidine, 4-chloro-6-(1-piperazinyl)-, hydrochloride (1:1)
• G81043
• XULCCSIJQBLRSI-UHFFFAOYSA-N
• 6-Chloro-4-(1-piperazinyl)pyrimidine hydrochloride
• 6-(PIPERAZIN-1-YL)-4-CHLOROPYRIMIDINE HCL

• MDL： MFCD09607555
• Inchi： 1S/C8H11ClN4.ClH/c9-7-5-8(12-6-11-7)13-3-1-10-2-4-13;/h5-6,10H,1-4H2;1H
• InChI Key： XULCCSIJQBLRSI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCNCC1.Cl

Computed Properties

• Exact Mass: 234.04400
• Monoisotopic Mass: 234.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05000
• LogP: 1.73540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride

Introduction to 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride (CAS No. 203519-89-5)

4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride (CAS No. 203519-89-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chloro-6-piperazin-1-ylpyrimidine hydrochloride, is a derivative of pyrimidine, a fundamental heterocyclic aromatic organic compound. The presence of a piperazine moiety and a chlorine substituent imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various therapeutic applications.

The structure of 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride is characterized by a pyrimidine ring with a chlorine atom at the 4-position and a piperazine ring at the 6-position. The piperazine group, which is a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets. This structural feature contributes to the compound's potential as a ligand for various receptors and enzymes.

In recent years, 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride has been extensively studied for its pharmacological properties. One of the key areas of research has been its potential as an antiviral agent. Studies have shown that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral RNA synthesis and protein synthesis, thereby reducing viral load and preventing the spread of infection.

Beyond antiviral applications, 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride has also been investigated for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/AKT and MAPK/ERK. Additionally, it has shown promise in inhibiting angiogenesis, which is crucial for tumor growth and metastasis. These findings suggest that 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride could be a potential lead compound for developing novel anticancer drugs.

The pharmacokinetic properties of 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride have also been evaluated in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and favorable distribution characteristics, making it suitable for systemic administration. Furthermore, it has shown low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

In addition to its therapeutic applications, 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride has been used as a synthetic intermediate in the development of other bioactive compounds. Its reactivity and functional groups make it an attractive starting material for chemical modifications, enabling the synthesis of structurally diverse derivatives with enhanced biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening assays.

The safety profile of 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any pharmaceutical agent, careful dosing and monitoring are essential to ensure patient safety.

In conclusion, 4-Chloro-6-(piperazin-1-yl)pyrimidine hydrochloride (CAS No. 203519-89-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further development as an antiviral and anticancer agent. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions in the future.